Benzo(b)fluoranthene (d12)
Benzo(b)fluoranthene (d12)
Brand Name:
Vulcanchem
CAS No.:
93951-98-5
VCID:
VC0167111
InChI:
InChI=1S/C20H12/c1-2-7-14-13(6-1)12-19-16-9-4-3-8-15(16)18-11-5-10-17(14)20(18)19/h1-12H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D
SMILES:
C1=CC=C2C3=C4C(=CC=C3)C5=CC=CC=C5C4=CC2=C1
Molecular Formula:
C20H12
Molecular Weight:
264.4 g/mol
Benzo(b)fluoranthene (d12)
CAS No.: 93951-98-5
Reference Standards
VCID: VC0167111
Molecular Formula: C20H12
Molecular Weight: 264.4 g/mol
| CAS No. | 93951-98-5 |
|---|---|
| Product Name | Benzo(b)fluoranthene (d12) |
| Molecular Formula | C20H12 |
| Molecular Weight | 264.4 g/mol |
| IUPAC Name | 1,2,3,6,7,11,12,13,17,18,19,20-dodecadeuteriopentacyclo[10.7.1.02,7.08,20.013,18]icosa-1(19),2(7),3,5,8(20),9,11,13,15,17-decaene |
| Standard InChI | InChI=1S/C20H12/c1-2-7-14-13(6-1)12-19-16-9-4-3-8-15(16)18-11-5-10-17(14)20(18)19/h1-12H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D |
| Standard InChIKey | FTOVXSOBNPWTSH-AQZSQYOVSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C2C3=C4C(=C(C(=C3[2H])[2H])[2H])C5=C(C(=C(C(=C5C4=C(C2=C1[2H])[2H])[2H])[2H])[2H])[2H])[2H])[2H] |
| SMILES | C1=CC=C2C3=C4C(=CC=C3)C5=CC=CC=C5C4=CC2=C1 |
| Canonical SMILES | C1=CC=C2C3=C4C(=CC=C3)C5=CC=CC=C5C4=CC2=C1 |
| PubChem Compound | 16213527 |
| Last Modified | Nov 12 2021 |
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